Cas no 1190-76-7 ((2Z)-but-2-enenitrile)

(2Z)-but-2-enenitrile Properties

Names and Identifiers

• 2-Butenenitrile, (2Z)-(9CI)
• (Z)-2-Butenenitrile
• CIS-CROTONONITRILE
• (2Z)-but-2-enenitrile
• isocrotononitrile
• 1190-76-7
• CIS-.BETA.-METHYLACRYLONITRILE
• DTXSID801030723
• (Z)-but-2-enenitrile
• cis-but-2-enenitrile
• NSC165574
• Isocrotonic nitrile
• Crotononitrile, (Z)-
• cis-Cyanopropene
• cis-2-Butenenitrile
• UNII-F827TLS5FM
• 4-02-00-01507 (Beilstein Handbook Reference)
• BRN 1719746
• (Z)-CH3CH=CHCN
• cis-1-Propenyl cyanide
• 2-butenenitrile, (2Z)-
• 2-Butenenitrile, (Z)-
• F827TLS5FM
• cis-beta-Methylacrylonitrile
• (Z)-Crotononitrile
• 2-BUTENENITRILE, CIS-
• NSC-165574
• 2-Butenenitrile, (2Z )-
• +Expand

• MDL： MFCD01656472
• InChIKey： NKKMVIVFRUYPLQ-IHWYPQMZSA-N
• Inchi： InChI=1S/C4H5N/c1-2-3-4-5/h2-3H,1H3/b3-2-
• SMILES： C/C=C\C#N

Computed Properties

• Exact Mass: 67.04225
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 67.042199
• Heavy Atom Count: 5
• Complexity: 72.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 23.8

Experimental Properties

• PSA: 23.79
• Refractive Index: 1.4134
• Boiling Point: 108.92°C (estimate)
• Melting Point: -72.6°C
• Flash Point: 20°C
• Density: 0.8190